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Compound of Interest

Compound Name: Myrcenyl acetate

Cat. No.: B075538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Myrcenyl acetate is a naturally occurring monoterpene ester valued for its pleasant, fresh, and

slightly floral and citrusy aroma. It is a key component in the fragrance and flavor industries and

is found in various essential oils. Beyond its sensory characteristics, understanding the

chemical properties and structure of myrcenyl acetate is crucial for its application in research,

particularly in the development of new fragrances, and for assessing its potential biological

activities. This technical guide provides a comprehensive overview of the chemical properties,

structure, synthesis, and analysis of myrcenyl acetate, tailored for a scientific audience.

Chemical and Physical Properties
Myrcenyl acetate is a colorless liquid with a characteristic odor.[1][2] Its fundamental chemical

and physical properties are summarized in the table below, providing a quantitative overview

for easy reference and comparison.
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Property Value Reference(s)

IUPAC Name
(2-methyl-6-methylideneoct-7-

en-2-yl) acetate
[3]

Synonyms

Myrcenol acetate,

Neobergamate, Pseudo linalyl

acetate

[3]

CAS Number 1118-39-4 [1][4]

Molecular Formula C₁₂H₂₀O₂ [1][5][6]

Molecular Weight 196.29 g/mol [5][7]

Appearance Colorless clear liquid [1]

Odor
Fresh, clean, citrus, metallic,

pear, lavender, floral complex
[4][6]

Boiling Point
256.00 to 257.00 °C @ 760.00

mm Hg
[4]

Density 0.902 - 0.913 g/cm³ @ 20°C [1]

Refractive Index 1.4560 - 1.4610 @ 20°C [1]

Vapor Pressure 0.0149 mmHg @ 23°C [6]

Flash Point 82 °C (180 °F) [1][4]

Solubility
Insoluble in water; soluble in

alcohol
[1]

logP (o/w) 3.4 [6]

Chemical Structure and Isomerism
The chemical structure of myrcenyl acetate is characterized by a ten-carbon backbone

derived from myrcene, with an acetate group attached to a tertiary carbon.

Structure:
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Synthesis of Myrcenyl Acetate

Myrcene Myrcene
Hydrochloride

+ HCl
(Cu catalyst) Crude Myrcenyl

Acetate
+ Sodium Acetate Purified Myrcenyl

Acetate

Purification
(Washing, Distillation)
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GC-MS Analysis Workflow

Sample
(e.g., Essential Oil)

Dilution
(1:100 in Hexane)

GC-MS Injection

Separation
(Capillary Column)

Ionization & Fragmentation
(EI, 70 eV)

Mass Analysis

Data Acquisition
(Retention Time, Mass Spectrum)

Compound Identification
(Library Search)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

